Cas no 860466-29-1 (5-bromo-3-methoxybenzene-1,2-diamine)

5-bromo-3-methoxybenzene-1,2-diamine structure
860466-29-1 structure
Product Name:5-bromo-3-methoxybenzene-1,2-diamine
CAS No:860466-29-1
MF:C7H9BrN2O
MW:217.063160657883
MDL:MFCD18088523
CID:1849841
PubChem ID:50879057
Update Time:2025-04-21

5-bromo-3-methoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-methoxy-1,2-benzenediamine
    • Pyridine,5-bromo-3-methoxy-2-nitro-
    • AG-E-00079
    • SureCN195009
    • ACMC-1BYXC
    • PubChem6692
    • 5-bromo-3-methoxybenzene-1,2-diamine
    • 5-bromo-3-methoxy-benzene-1,2-diamine
    • 2-nitro-3-methoxy-5-bromopyridine
    • 5-bromo-3-methoxy-2-nitro-pyridine
    • AC1LG9VO
    • 5-Brom-3-methoxy-2-nitro-pyridin
    • AC-907
    • ISYHXSPNERTWNA-UHFFFAOYSA-N
    • DB-340762
    • G10638
    • EN300-213127
    • Z1269200718
    • 860466-29-1
    • AKOS005147149
    • CS-0136867
    • SCHEMBL2498762
    • MDL: MFCD18088523
    • Inchi: 1S/C7H9BrN2O/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,9-10H2,1H3
    • InChI Key: ISYHXSPNERTWNA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)OC)N)N

Computed Properties

  • Exact Mass: 215.98983g/mol
  • Monoisotopic Mass: 215.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.3Ų

5-bromo-3-methoxybenzene-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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